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Executive Summary

Glyceryl dicaprate (Dicaprin) represents a critical class of medium-chain partial glycerides
utilized extensively in lipid-based drug delivery systems (LBDDS).[1] As a diester of glycerol
and capric acid (

), it functions not merely as a solubilizer but as a potent permeation enhancer for Class Il/1V
BCS drugs. This guide provides a rigorous analysis of its chemical structure, specifically
distinguishing between the 1,2- and 1,3-isomers, and outlines validated protocols for its
analytical characterization using LC-MS and NMR.[1]

Chemical Identity & Structural Architecture[1][2]

Molecular Composition
Glyceryl dicaprate (
) is an amphiphilic molecule consisting of a glycerol backbone esterified with two decanoic

(capric) acid chains.[2] Unlike triglycerides, the presence of a free hydroxyl group imparts
significant polarity, making it surface-active.[1]
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Key Physicochemical Parameters:

Parameter

Specification

Notes

IUPAC Name

1,3-didecanoyloxypropan-2-ol

(1,3-isomer)

1,2-isomer is chiral; 1,3 is

achiral.[1]

Molecular Formula

Molecular Weight

400.59 g/mol (Average)

Monoisotopic Mass: 400.3189
Da

CAS Number

17598-93-5 (1,3-isomer)

17863-69-3 (1,2-isomer);
27638-00-2 (Generic)

Physical State

Waxy Solid / Semi-solid

MP

40-44°C (Pure polymorphs)

HLB Value

~6.0-7.0

Suitable for W/O emulsions or
as a co-surfactant.[1][3][4][5]

Isomerism: The Critical Variable

In pharmaceutical raw materials, glyceryl dicaprate exists as a mixture of regioisomers.

Understanding the ratio of 1,2-dicaprin (vicinal) to 1,3-dicaprin (symmetrical) is vital for stability

profiling.[1]

e 1,3-Dicaprin: Thermodynamically more stable due to steric symmetry.[1] Often the dominant

species in aged samples due to acyl migration.

e 1,2-Dicaprin: Biologically significant (mimics endogenous DAGs involved in PKC signaling)

but prone to acyl migration to the 1,3-position.[1]

Structural Visualization

The following diagram illustrates the synthesis and isomeric pathways of glyceryl dicaprate.
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Figure 1: Synthetic pathway and isomerization of Glyceryl Dicaprate.[1] Note the acyl
migration from the 1,2- to the thermodynamically stable 1,3-position.[1]

Analytical Characterization Strategy

For drug development, relying on "total glycerides"” is insufficient. You must quantify the specific
chain length (C10 vs C8 impurities) and the isomeric ratio.

High-Resolution LC-MS/MS Profiling

Why this method? Gas Chromatography (GC) requires derivatization (silylation) which can
induce thermal acyl migration, falsifying isomeric ratios.[1] LC-MS with Electrospray lonization
(ESI) is "softer" and preserves the native structure.

Protocol: Lipidomic Profiling of Dicaprin

o Sample Preparation: Dissolve 1 mg of sample in Chloroform/Methanol (2:1). Dilute to 10
png/mL in mobile phase.

e Column: C18 Reverse Phase (e.g., Waters Acquity BEH C18), 2.1 x 100 mm, 1.7 pm.
» Mobile Phase:
o A: Acetonitrile/Water (60:[1]40) + 10 mM Ammonium Formate (Buffer is critical).

o B: Isopropanol/Acetonitrile (90:[1]10) + 10 mM Ammonium Formate.
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« lonization Source: ESI Positive Mode (+).
o Note: Diacylglycerols (DAGSs) do not protonate easily (
is weak). The ammonium formate forces the formation of
adducts.

o Target Mass: Look for
418.35 (
).

Quantitative -NMR Spectroscopy

Why this method? NMR is the gold standard for distinguishing 1,2 vs 1,3 isomers without
separation artifacts.[1] The chemical shift of the methine proton on the glycerol backbone
differs significantly between the two forms.

Analysis Logic:
e 1,3-Isomer: The secondary hydroxyl is at C2.[1] The methine proton (
) appears upfield (

ppm).[1]

e 1,2-Isomer: The secondary hydroxyl is esterified.[1] The methine proton (

) shifts downfield (

ppm) due to the deshielding effect of the carbonyl.[1]

Analytical Workflow Diagram
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Figure 2: Integrated analytical workflow combining Mass Spectrometry for molecular weight
confirmation and NMR for isomeric resolution.

Functional Applications in Drug Delivery[7][8][9]

Glyceryl dicaprate is not just a lipid filler; it is a functional excipient classified as a Permeation
Enhancer (PE).

Mechanism of Permeation Enhancement

The medium-chain fatty acids (C10) provide the optimal balance between lipophilicity (to enter
the membrane) and solubility (to exit the carrier).

 Membrane Fluidization: Dicaprin inserts itself into the phospholipid bilayer of the intestinal
epithelium (or stratum corneum).

» Disruption of Packing: The "kink" in the lipid structure caused by the diglyceride disrupts the
tight packing of the endogenous lipids, increasing membrane fluidity.
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» Paracellular Opening: At high concentrations, medium-chain glycerides can modulate tight
junction proteins (ZO-1, Occludin), temporarily opening the paracellular route for hydrophilic
drugs.[1]

Formulation Considerations

» Solubility: Dicaprin is soluble in ethanol, chloroform, and oils, but insoluble in water. It
requires emulsification (e.g., with Tween 80) to be effective in aqueous environments.

e Melting Point: Its melting point (~40°C) means it can crystallize in formulations stored at
room temperature, potentially destabilizing emulsions.

Experimental Protocol: Thermal Analysis (DSC)

To validate the solid-state properties and polymorphism of your glyceryl dicaprate sample.

Objective: Determine the melting point and polymorphic form (

).

Step-by-Step Methodology:
 Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).
 Calibration: Indium standard (MP 156.6°C).

o Sample Loading: Weigh 3-5 mg of Glyceryl Dicaprate into a Tzero aluminum pan.
Hermetically seal.

e Cycle 1 (Erasing Thermal History): Heat from 0°C to 80°C at 10°C/min. Hold for 5 min.
e Cooling: Cool to -20°C at 5°C/min to induce crystallization.

e Cycle 2 (Analysis): Heat from -20°C to 80°C at 5°C/min.

o Data Interpretation:

o -form: Unstable, appears at lower temp (approx 20-25°C) if cooled rapidly.[1]
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o -form: Stable, appears at higher temp (approx 40-44°C).[1]

o Note: A sharp single peak indicates high isomeric purity. A split peak suggests a mixture of
1,2 and 1,3 isomers or C8 impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,2-Dicaprin [webbook.nist.gov]

2. GSRS [gsrs.ncats.nih.gov]

3. Glyceryl 2-caprate dicaprylate | C29H5406 | CID 10436013 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. GSRS [precision.fda.gov]

5. caymanchem.com [caymanchem.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://webbook.nist.gov/cgi/inchi?ID=C17863693&Units=CAL
https://webbook.nist.gov/cgi/inchi?ID=C17863693&Units=CAL
https://pubchem.ncbi.nlm.nih.gov/compound/Glyceryl-1_3-dicaprate
https://webbook.nist.gov/cgi/inchi?ID=C17863693&Units=CAL
https://www.benchchem.com/product/b3426690/docs?utm_src=pdf-body#glyceryl-dicaprate-structural-architecture-analytical-profiling-and-functional-applications
https://www.accessdata.fda.gov/scripts/cder/iig/
https://webbook.nist.gov/cgi/inchi?ID=C17863693&Units=CAL
https://webbook.nist.gov/cgi/cbook.cgi?ID=C17863693
https://www.benchchem.com/product/b3426690?utm_src=pdf-custom-synthesis#bc-rfq
https://webbook.nist.gov/cgi/inchi?ID=C17863693&Units=CAL
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D5K11SW7QP
https://pubchem.ncbi.nlm.nih.gov/compound/Glyceryl-2-caprate-dicaprylate
https://pubchem.ncbi.nlm.nih.gov/compound/Glyceryl-2-caprate-dicaprylate
https://precision.fda.gov/ginas/app/ui/substances/25408ac8-964d-4c67-ad24-993ce601b257
https://www.caymanchem.com/product/26845/1-3-didecanoyl-glycerol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» To cite this document: BenchChem. [Glyceryl Dicaprate: Structural Architecture, Analytical
Profiling, and Functional Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3426690/docs#glyceryl-dicaprate-structural-
architecture-analytical-profiling-and-functional-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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